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Compound of Interest

Compound Name: 2-Propylthiazole

CAS No.: 17626-75-4

Cat. No.: B101342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the

heterocyclic compound 2-propylthiazole. The information presented herein is essential for the

identification, characterization, and quality control of this molecule in research and

development settings, particularly within the pharmaceutical and flavor industries. This

document details experimental methodologies for acquiring Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, presents the available spectral data in

a clear and concise format, and provides a visual workflow for spectroscopic analysis.

Spectroscopic Data Summary
The following tables summarize the available quantitative spectroscopic data for 2-
propylthiazole. Due to the limited availability of experimentally derived public data, predicted

values and data from analogous compounds are included and are duly noted.

Table 1: 1H NMR Spectral Data of 2-Propylthiazole

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b101342#bc-rfq
https://www.benchchem.com/product/b101342/docs?utm_src=pdf-body#spectroscopic-profile-of-2-propylthiazole-a-technical-guide
https://www.benchchem.com/product/b101342/docs?utm_src=pdf-body#spectroscopic-profile-of-2-propylthiazole-a-technical-guide
https://www.benchchem.com/product/b101342/docs?utm_src=pdf-body#spectroscopic-profile-of-2-propylthiazole-a-technical-guide
https://www.benchchem.com/product/b101342/docs?utm_src=pdf-body#spectroscopic-profile-of-2-propylthiazole-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.65 d 1H H4

~7.15 d 1H H5

~2.95 t 2H -CH2-

~1.80 sext 2H -CH2-

~0.95 t 3H -CH3

Predicted data based

on structure-activity

relationships and

spectral data of similar

alkylthiazoles.

Table 2: 13C NMR Spectral Data of 2-Propylthiazole

Chemical Shift (ppm) Assignment

~170 C2

~143 C4

~118 C5

~34 -CH2-

~23 -CH2-

~13 -CH3

Predicted data based on established chemical

shift values for thiazole and alkyl chains.

Table 3: IR Spectral Data of 2-Propylthiazole
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Wavenumber (cm-1) Intensity Assignment

~3100 Medium C-H stretch (aromatic)

2960-2870 Strong C-H stretch (aliphatic)

~1500 Medium C=N stretch (thiazole ring)

~1465, 1380 Medium C-H bend (aliphatic)

~1100 Medium Ring vibrations

Data derived from typical IR

absorption ranges for

alkylthiazoles.

Table 4: Mass Spectrometry Data of 2-Propylthiazole

m/z Relative Intensity (%) Assignment

127 High [M]+ (Molecular Ion)

98 Moderate [M - C2H5]+

71 Moderate [M - C4H8]+

Data based on the expected

fragmentation pattern of 2-

propylthiazole under electron

ionization.

Experimental Protocols
The following sections outline the generalized experimental methodologies for obtaining the

spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A solution of 2-propylthiazole is prepared by dissolving approximately 5-

25 mg of the compound in 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl3), in
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a 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard

for chemical shift referencing (0 ppm).

Data Acquisition:1H and 13C NMR spectra are recorded on a high-resolution NMR

spectrometer, typically operating at a proton frequency of 300 MHz or higher. For 1H NMR,

standard acquisition parameters include a spectral width of 10-15 ppm, a sufficient number of

scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds. For 13C

NMR, a wider spectral width (e.g., 0-200 ppm) is used, and a greater number of scans are

typically required due to the lower natural abundance of the 13C isotope. Proton decoupling is

employed to simplify the spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy
Sample Preparation: For a liquid sample like 2-propylthiazole, the spectrum is typically

acquired using the neat liquid. A drop of the sample is placed between two potassium bromide

(KBr) or sodium chloride (NaCl) plates to form a thin film.

Data Acquisition: The FTIR spectrum is recorded using a Fourier-Transform Infrared

spectrometer. A background spectrum of the clean salt plates is first collected. The sample is

then placed in the instrument's sample compartment, and the spectrum is recorded, typically

over a range of 4000 to 400 cm-1. Multiple scans are averaged to improve the signal-to-noise

ratio.

Mass Spectrometry (MS)
Sample Introduction and Ionization: The sample is introduced into the mass spectrometer, often

via a gas chromatography (GC) system for separation and purification. Electron Ionization (EI)

is a common method for small, volatile molecules like 2-propylthiazole. In the ion source, the

sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization

and fragmentation.

Mass Analysis and Detection: The resulting positively charged ions are accelerated and

separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole). A

detector then records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Analysis Workflow
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The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 2-propylthiazole.
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Caption: General workflow for the spectroscopic analysis of 2-Propylthiazole.

This guide provides a foundational understanding of the spectroscopic characteristics of 2-
propylthiazole. For definitive structural confirmation and in-depth analysis, it is recommended

to acquire high-resolution experimental data under controlled laboratory conditions.
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To cite this document: BenchChem. [Spectroscopic Profile of 2-Propylthiazole: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101342/docs#spectroscopic-profile-of-2-
propylthiazole-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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